[(2S,5R)-5-Ethenyloxolan-2-yl]methanol

Specification

• CAS No.: 1932188-39-0
• Molecular Formula: C7H12O2
• Molecular Weight: 128.171
• IUPAC Name: [(2S,5R)-5-ethenyloxolan-2-yl]methanol
• Standard InChI: InChI=1S/C7H12O2/c1-2-6-3-4-7(5-8)9-6/h2,6-8H,1,3-5H2/t6-,7-/m0/s1
• Standard InChI Key: KBCPCIDYIKJEOR-BQBZGAKWSA-N
• SMILES: C=CC1CCC(O1)CO

Introduction

[(2S,5R)-5-Ethenyloxolan-2-yl]methanol is a chiral organic compound with a tetrahydrofuran backbone, featuring an ethenyl group attached at the 5-position and a methanol group at the 2-position. This compound is of interest in organic synthesis due to its potential applications in the creation of complex molecules with specific stereochemistry.

Synthesis and Applications

The synthesis of [(2S,5R)-5-Ethenyloxolan-2-yl]methanol typically involves the use of chiral starting materials or asymmetric synthesis methods to achieve the desired stereochemistry. This compound can be used as an intermediate in the synthesis of more complex molecules, such as pharmaceuticals or natural products, where specific stereochemistry is crucial for biological activity.

Related Compounds

• rac-[(2R,5S)-5-Ethenyloxolan-2-yl]methanol: This is the racemic form of the compound, meaning it is a mixture of both (2R,5S) and (2S,5R) enantiomers. It is available from suppliers like Sigma-Aldrich and is used in similar applications.

• (2S)-oxan-2-ylmethanol: This compound lacks the ethenyl group present in [(2S,5R)-5-Ethenyloxolan-2-yl]methanol but shares a similar tetrahydrofuran backbone.

Safety and Handling

Handling of [(2S,5R)-5-Ethenyloxolan-2-yl]methanol requires care due to its potential flammability and skin irritation properties, similar to other organic compounds. It is advisable to store it in a well-ventilated area, away from heat sources, and use protective equipment when handling.